N-[2-(4-ethylphenyl)-1,1-dimethylethyl]acetamide

• Molecular Formula: C14H21NO
• Molecular Weight: 219.32 g/mol
• IUPAC Name: N-[1-(4-ethylphenyl)-2-methylpropan-2-yl]acetamide
• InChI: InChI=1S/C14H21NO/c1-5-12-6-8-13(9-7-12)10-14(3,4)15-11(2)16/h6-9H,5,10H2,1-4H3,(H,15,16)
• InChI Key: WWSSURHYWQOIAE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CC(C)(C)NC(=O)C

Description

N-[2-(4-ethylphenyl)-1,1-dimethylethyl]acetamide is a useful research compound. Its molecular formula is C14H21NO and its molecular weight is 219.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6.2 mL of concentrated sulfuric acid is added dropwise to 15.5 g (87 mmol) of 1-(4-ethylphenyl)-2-methylpropan-2-ol in 4.8 mL (91 mmol) acetonitrile and 15 mL glacial acetic acid within 15 minutes, during which time the temperature rises to 65° C. It is then stirred for one hour, diluted with ice water, and made alkaline with concentrated sodium hydroxide solution. After another 30 minutes' stirring, the solid precipitated is suction filtered and washed with water. The crude product is dissolved in ethyl acetate, dried with sodium sulfate, and evaporated down. The oil remaining is combined with petroleum ether, whereupon a solid is precipitated which is filtered off and dried. Yield: 16.3 g (85%); melting point 90° C.-92° C.